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Abstract

Timelotem is an investigational first-in-class therapeutic agent that has demonstrated
significant potential in the modulation of circadian rhythms. This document provides a
comprehensive overview of the discovery, mechanism of action, and preclinical development of
Timelotem. It is intended to serve as a technical resource for researchers, scientists, and
professionals in the field of drug development, offering detailed experimental protocols,
guantitative data summaries, and visual representations of key biological and procedural
pathways.

Introduction

The intricate network of the human circadian rhythm, governed by a central molecular clock, is
fundamental to maintaining physiological homeostasis. Dysregulation of this internal timing
system is implicated in a wide array of pathologies, ranging from sleep disorders to metabolic
and neurodegenerative diseases. Timelotem has emerged from a targeted drug discovery
program aimed at identifying novel small molecules capable of resetting and stabilizing
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aberrant circadian oscillations. This whitepaper details the scientific journey of Timelotem,
from its initial identification to its characterization as a potent and selective chrono-modulator.

Discovery and Initial Characterization

The discovery of Timelotem was the culmination of a high-throughput screening campaign
designed to identify compounds that could modulate the core circadian clock protein, PERIOD2
(PERZ2). A proprietary library of over 500,000 small molecules was screened using a cell-based
reporter assay in which luciferase expression was driven by the Per2 promoter.

High-Throughput Screening

A human osteosarcoma cell line (U20S) stably expressing a PER2::LUCIFERASE fusion
protein was utilized. Compounds that induced a significant phase shift in the circadian
luminescence rhythm were selected for further investigation. Timelotem (initially designated as
compound C-1701) was identified as a lead candidate due to its potent and consistent phase-
advancing effects.

Lead Optimization

Following its initial identification, a medicinal chemistry program was initiated to optimize the
potency, selectivity, and pharmacokinetic properties of C-1701. This effort led to the synthesis
of over 200 analogs, culminating in the selection of Timelotem. Timelotem exhibited a
superior profile, including enhanced metabolic stability and oral bioavailability, compared to the
initial hit compound.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of
Timelotem.

Table 1: In Vitro Activity of Timelotem
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Parameter Value Cell Line

EC50 (Phase Advance) 152+ 2.1 nM U20S-PER2::.LUC

EC50 (Phase Delay) >10 uM U20S-PER2::LUC

Target Affinity (Kd) 5.8+ 0.9 nM Recombinant Human PER2
Cytotoxicity (CC50) > 50 uM HepG2

Table 2: Pharmacokinetic Properties of Timelotem in Sprague-Dawley Rats

Oral Administration (10 Intravenous
Parameter . .
mgl/kg) Administration (1 mg/kg)
Tmax (h) 1.5+05 N/A
Cmax (ng/mL) 452 + 89 289 + 45
AUCO-inf (ng-h/mL) 2180 + 350 310+ 55
t1/2 (h) 42+0.8 3.9+0.6
Oral Bioavailability (%) 70.3 N/A

Mechanism of Action

Timelotem exerts its chrono-modulatory effects through direct interaction with the PAS-B
domain of the PER2 protein. This binding allosterically modifies the conformation of PER2,
promoting its interaction with Casein Kinase 1 Epsilon (CK1g). The enhanced association
between PER2 and CKl1¢ facilitates the phosphorylation of PER2 at key residues, leading to its
accelerated degradation. This premature degradation of the PER2 protein effectively advances

the phase of the circadian clock.
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Caption: Signaling pathway of Timelotem's mechanism of action.

Experimental Protocols
PER2 Binding Assay (Surface Plasmon Resonance)

This protocol details the method used to determine the binding affinity of Timelotem for
recombinant human PER2.

e Immobilization: Recombinant human PER2 protein (10 pg/mL in 10 mM sodium acetate, pH
4.5) was immobilized on a CM5 sensor chip using standard amine coupling chemistry on a
Biacore T200 system.

e Binding Analysis: A serial dilution of Timelotem (0.1 nM to 100 nM) in HBS-EP+ buffer (0.01
M HEPES pH 7.4, 0.15 M NaCl, 3 mM EDTA, 0.005% v/v Surfactant P20) was injected over
the sensor surface at a flow rate of 30 uL/min for 180 seconds.

» Dissociation: The dissociation phase was monitored for 300 seconds.
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» Regeneration: The sensor surface was regenerated with a 30-second pulse of 10 mM
glycine-HCI, pH 2.5.

» Data Analysis: The resulting sensorgrams were fitted to a 1:1 Langmuir binding model to
determine the association (ka), dissociation (kd), and equilibrium dissociation (Kd) constants.
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Caption: Experimental workflow for the PER2 binding assay.
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Cell-Based Circadian Rhythm Assay

This protocol describes the cell-based assay used to assess the chrono-modulatory effects of
Timelotem.

o Cell Plating: U20S cells stably expressing PER2::LUC were plated in 35-mm dishes and
grown to confluence.

o Synchronization: The circadian rhythms of the cells were synchronized by a 2-hour treatment
with 100 nM dexamethasone.

o Compound Treatment: Following synchronization, the medium was replaced with a recording
medium containing 1 mM luciferin and the desired concentration of Timelotem or vehicle
control.

e Luminescence Recording: Luminescence was recorded in real-time using a LumiCycle
apparatus for 5-7 days.

o Data Analysis: The luminescence data were analyzed using ChronoStar software to
determine the period, amplitude, and phase of the circadian rhythm. Phase shifts were
calculated relative to the vehicle-treated controls.

Preclinical Development and Future Directions

The preclinical development of Timelotem has focused on evaluating its efficacy and safety in
animal models of circadian rhythm disruption. In a jet-lag model in mice, oral administration of
Timelotem significantly accelerated the re-entrainment of locomotor activity to a new light-dark
cycle.
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Caption: Logical progression of Timelotem's preclinical development.
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Further IND-enabling studies are currently underway to fully characterize the safety profile of
Timelotem. The promising preclinical data package supports the continued development of
Timelotem as a potential therapeutic for the treatment of circadian rhythm sleep-wake
disorders and other conditions associated with a disrupted internal clock. The unique
mechanism of action of Timelotem may offer a novel therapeutic approach for patients with
unmet medical needs.

e To cite this document: BenchChem. [The Discovery and Development of Timelotem: A Novel
Chrono-Modulator]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617440/docs#the-discovery-and-development-of-
timelotem-a-novel-chrono-modulator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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